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Compound of Interest

Compound Name: 2-Propylaniline

Cat. No.: B158001

An In-depth Technical Guide to the Safe Handling of 2-Propylaniline

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-propylaniline (CAS No. 1821-39-2). The document is intended for laboratory
personnel, researchers, and drug development professionals who may handle this compound.
It outlines the known physicochemical properties, toxicological data, handling and storage
protocols, and emergency procedures. Due to the limited availability of specific toxicological
data for 2-propylaniline, this guide incorporates data from the parent compound, aniline, as a
primary reference for hazard assessment, a practice commonly employed in chemical safety
evaluations. All personnel must review this guide and the specific Safety Data Sheet (SDS)
before working with 2-propylaniline.

Chemical and Physical Properties

Understanding the physicochemical properties of 2-propylaniline is fundamental to its safe
handling and storage. This compound is a yellow to brown liquid.[1] Key quantitative data are
summarized in the table below.
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Property Value Source(s)
Molecular Formula CoHisN PubChem[1]
Molecular Weight 135.21 g/mol PubChem[1]
Appearance Yellow to brown liquid Haz-Map[1]
Boiling Point 222-224 °C Sigma-Aldrich[2]
Density 0.96 g/mL at 25 °C Sigma-Aldrich[2]
Flash Point 98 °C (208.4 °F) - closed cup Sigma-Aldrich[2][3]
Vapor Pressure 0.272 mmHg at 25°C ChemSrc[4]
Refractive Index n20/D 1.547 Sigma-Aldrich[2]

Solubility

Slightly soluble in water.
Miscible with alcohol, ether,

and benzene.

Guidechem[5], ASTM

International[3]

Toxicological Information and Hazard Classification

2-Propylaniline is classified as a hazardous substance. The primary health risks are

associated with skin, eye, and respiratory irritation.[1][5][6] A significant toxicological concern

for aniline and its derivatives is the potential to cause methemoglobinemia.[1]

GHS Hazard Classification

The Globally Harmonized System (GHS) classification for 2-propylaniline is as follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_N_2_Heptyl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_2_Heptyl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_2_Heptyl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3436.PDF
https://www.benchchem.com/pdf/Aniline_mustard_storage_and_handling_best_practices.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D3436.PDF
https://www.benchchem.com/product/b158001?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_N_2_Heptyl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.benchchem.com/pdf/Proper_Disposal_of_N_2_Heptyl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b158001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Source: PubChem[1], ChemicalBook[6], Sigma-Aldrich[2]

Acute Toxicity Data

Specific oral, dermal, and inhalation toxicity data for 2-propylaniline are not readily available in
published literature. Therefore, data for the parent compound, aniline, are provided for risk
assessment purposes. It should be assumed that 2-propylaniline possesses a similar or
comparable toxicological profile.

Route Species Value Compound Source(s)

Oral LDso Rat 762.15 mg/kg Aniline DTIC[7]

Intraperitoneal - Guidechem[5],
Mouse 250 mg/kg 2-Propylaniline

LDso ChemSrc[4]

Not specified, but
) known to be ] ) )
Dermal LDso Rabbit Aromatic Amines  Various[8]
absorbed

through the skin

Inhalation LCso Rat No data available  2-Propylaniline ChemicalBook[9]

Note: The intraperitoneal LDso for 2-propylaniline suggests significant toxicity. Aromatic
amines as a class are readily absorbed through the skin, which represents a primary route of
occupational exposure.[8]

Primary Toxicological Effect: Methemoglobinemia

The principal systemic toxic effect of aniline and its derivatives is methemoglobinemia.[1] This
condition results from the oxidation of ferrous iron (Fe2*) in hemoglobin to ferric iron (Fe3*),
rendering the hemoglobin unable to transport oxygen. This leads to cyanosis (a bluish
discoloration of the skin) and, in severe cases, life-threatening tissue hypoxia. The onset of
symptoms may be delayed for 2 to 4 hours after exposure.[9]

The biochemical pathway for this process is illustrated in the diagram below.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_N_2_Heptyl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.benchchem.com/product/b158001?utm_src=pdf-body
https://www.benchchem.com/product/b158001?utm_src=pdf-body
https://apps.dtic.mil/sti/trecms/pdf/AD1146476.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.benchchem.com/pdf/Aniline_mustard_storage_and_handling_best_practices.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7058138/
https://www.chemicalbook.com/msds/2-propylaniline.pdf
https://www.benchchem.com/product/b158001?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7058138/
https://www.benchchem.com/pdf/Proper_Disposal_of_N_2_Heptyl_aniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/2-propylaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Bloodstream / Erythrocyte

----------------

NADPH-MetHb
uuuuuu

Physiological Effect

uuuuuuuuuuu

Click to download full resolution via product page

Caption: Mechanism of 2-propylaniline-induced methemoglobinemia.

Occupational Exposure Limits (OELS)

No specific Occupational Exposure Limits (OELs) have been established for 2-propylaniline
by major regulatory bodies such as OSHA, NIOSH, or ACGIH.[9] In the absence of a specific
limit, the OELSs for the parent compound, aniline, should be used as a conservative guideline
for exposure control.

Organization Limit Value Notes
OSHA PEL (TWA) 5 ppm (19 mg/m3) Skin Notation
ACGIH TLV (TWA) 2 ppm (7.6 mg/m3) Skin Notation
NIOSH REL (TWA) 2 ppm (7.6 mg/m3) Potential Carcinogen
Immediately
IDLH 100 ppm Dangerous to Life or
Health

Source: OSHA[10], NIOSH[11] Note: The "Skin" notation indicates that skin absorption is a
significant route of exposure.

Experimental Protocols: Safe Handling and
Procedures

Adherence to strict safety protocols is mandatory when handling 2-propylaniline. The following
procedures are based on best practices for handling toxic aromatic amines and should be
adapted to specific laboratory conditions.
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General Handling Workflow

The following diagram illustrates the standard workflow for handling 2-propylaniline in a
laboratory setting.

1. Risk Assessment
- Review SDS and this guide
- Identify hazards

2. Engineering Controls
- Work in a certified chemical fume hood

3. Personal Protective Equipment (PPE)
- Don safety goggles, lab coat

- Double-glove with compatible material
(e.g., butyl rubber, Viton)

4. Chemical Handling
- Dispense carefully to avoid splashes
- Keep containers closed

5. Decontamination
- Clean work surfaces with appropriate solvent
- Decontaminate glassware

6. Waste Disposal
- Collect all waste in a labeled
hazardous waste container

7. Post-Handling
- Remove PPE carefully
- Wash hands thoroughly

General Handling Workflow for 2-Propylaniline

Click to download full resolution via product page

Caption: Standard workflow for handling 2-propylaniline.

Personal Protective Equipment (PPE)

* Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or
NIOSH standards.[9]

» Skin Protection: A full-length lab coat is required. Handle the chemical with gloves that are
resistant to aromatic amines. Butyl rubber, neoprene, or Viton gloves are recommended.
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Nitrile gloves are not recommended for prolonged contact.[6] Always inspect gloves prior to

use and use proper glove removal technique to avoid skin contact.[9]

* Respiratory Protection: All work must be conducted in a certified chemical fume hood. If

engineering controls are not sufficient, a full-face respirator with appropriate cartridges (e.g.,
type ABEK) must be used.[2]

Storage

» Store containers in a cool, dry, and well-ventilated area, away from direct sunlight.[9]

o Keep containers tightly closed and store upright in a designated and labeled secondary

containment tub.[6]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, acid

chlorides, and acid anhydrides.[5]

Spill and Emergency Procedures

Rapid and appropriate response to spills or exposures is critical.

Incident Occurs
(Spill or Exposure)

Small Spill (<100 mL)

- Alert others in the area
- Use spill kit with inert absorbent
(vermiculite, sand)

Collect absorbed material in
a sealed hazardous waste container

Decontaminate spill area

Spill Response

- Call Emergency Services / EH&S

Assess Spill Size

Skin Contact
- Remove contaminated clothing
- Flush with water for 15+ min

Large Spill (>100 mL)
- Evacuate immediate area

Personnel Exposure Response

Identify Exposure Route

Inhalation
- Move to fresh air

Eye Contact
- Flush with eyewash for 15+ min

Seek Immediate Medical Attention
(Bring SDS)

Emergency Response Workflow
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Caption: Workflow for responding to spills and personnel exposures.
Experimental Protocol for Small Spill Cleanup:

o Ensure Safety: Ensure the area is well-ventilated (fume hood is running) and all personnel
are wearing appropriate PPE (double gloves, goggles, lab coat).

o Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or a
commercial spill pillow.[5][6]

o Collection: Carefully scoop the absorbed material using non-sparking tools and place it into a
clearly labeled, sealable container for hazardous waste.[6]

o Decontamination: Wipe the spill area with a cloth or paper towels soaked in a suitable
solvent (e.g., ethanol), followed by soap and water. All cleaning materials must be disposed
of as hazardous waste.[4]

o Final Steps: Remove PPE and dispose of it as hazardous waste. Wash hands thoroughly.
First Aid Measures:

 In case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with soap and plenty of water for at least 15 minutes. Seek immediate medical
attention.[2][5]

 In case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes at an emergency eyewash station, holding eyelids open. Seek immediate medical
attention.[2][5]

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[5]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[9]
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Waste Disposal

o All 2-propylaniline waste, including contaminated consumables (gloves, paper towels,
absorbent material), must be collected and managed as hazardous chemical waste.[6][12]

o Collect liquid waste in a dedicated, properly labeled, and sealed container made of a
compatible material (e.g., polyethylene).[6]

e Do not dispose of 2-propylaniline down the drain or in the regular trash.[6][12]

» Arrange for waste pickup and disposal through your institution's Environmental Health and
Safety (EH&S) department or a licensed hazardous waste contractor.[12]

Conclusion

2-Propylaniline is a hazardous chemical that requires stringent safety precautions to minimize
the risk of exposure. The primary hazards include irritation to the skin, eyes, and respiratory
system, and the potential for inducing methemoglobinemia. While specific toxicity data for this
compound is limited, a conservative approach using data from aniline is warranted. All handling
must be performed within a chemical fume hood with appropriate personal protective
equipment. Adherence to the protocols outlined in this guide is essential for the safety of all
laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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